Cas no 68089-73-6 (9H-Tribenzo[a,c,e]cyclohepten-9-one)

9H-Tribenzo[a,c,e]cyclohepten-9-one is a polycyclic aromatic ketone characterized by its fused benzene rings and a central seven-membered ring. This compound is of interest in organic synthesis and materials science due to its rigid, planar structure, which contributes to its stability and potential applications in optoelectronic materials. Its conjugated π-system makes it a candidate for studies in photophysical properties and charge transport. The compound's well-defined molecular architecture also allows for precise functionalization, enabling tailored modifications for specific research or industrial applications. High purity grades are available to ensure reproducibility in experimental and developmental contexts.
9H-Tribenzo[a,c,e]cyclohepten-9-one structure
68089-73-6 structure
Product Name:9H-Tribenzo[a,c,e]cyclohepten-9-one
CAS No:68089-73-6
MF:C19H12O
MW:256.297985076904
MDL:MFCD02114133
CID:4140604
PubChem ID:12437220
Update Time:2025-06-09

9H-Tribenzo[a,c,e]cyclohepten-9-one Chemical and Physical Properties

Names and Identifiers

    • 9H-Tribenzo[a,c,e]cyclohepten-9-one
    • 9H-tribenzo[a,c,e][7]annulen-9-one
    • AKOS024329310
    • SCHEMBL6369595
    • CS-0160449
    • XJROVMTUTAVKMP-UHFFFAOYSA-N
    • D82422
    • tetracyclo[13.4.0.0(2),?.0?,(1)(3)]nonadeca-1(15),2(7),3,5,8(13),9,11,16,18-nonaen-14-one
    • 68089-73-6
    • 9H-tribenzo[a,c,e]cyclohepten-9- one
    • tetracyclo[13.4.0.02,7.08,13]nonadeca-1(19),2,4,6,8,10,12,15,17-nonaen-14-one
    • BS-49592
    • MFCD02114133
    • MDL: MFCD02114133
    • Inchi: 1S/C19H12O/c20-19-17-11-5-3-9-15(17)13-7-1-2-8-14(13)16-10-4-6-12-18(16)19/h1-12H
    • InChI Key: XJROVMTUTAVKMP-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2C2C=CC=CC=2C2C=CC=CC=21

Computed Properties

  • Exact Mass: 256.088815002g/mol
  • Monoisotopic Mass: 256.088815002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 0
  • Complexity: 340
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.2
  • Topological Polar Surface Area: 17.1Ų

9H-Tribenzo[a,c,e]cyclohepten-9-one Pricemore >>

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Additional information on 9H-Tribenzo[a,c,e]cyclohepten-9-one

9H-Tribenzo[a,c,e]cyclohepten-9-one (CAS No. 68089-73-6): A Comprehensive Overview

9H-Tribenzo[a,c,e]cyclohepten-9-one, with the CAS number 68089-73-6, is a unique and structurally complex organic compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and materials science. This compound, also known as tribenzocycloheptenone, is characterized by its intricate polycyclic aromatic structure, which consists of three benzene rings fused to a seven-membered cycloheptene ring. The presence of the carbonyl group at the 9-position further adds to its chemical versatility and reactivity.

The synthesis of 9H-Tribenzo[a,c,e]cyclohepten-9-one has been a topic of extensive research due to its potential applications in various scientific and industrial domains. One of the most notable synthetic routes involves the cyclization of appropriate precursors, often through multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these syntheses, making it more accessible for both academic and industrial use.

In the realm of medicinal chemistry, 9H-Tribenzo[a,c,e]cyclohepten-9-one has shown promise as a lead compound for the development of novel therapeutic agents. Its unique structure allows for the modulation of various biological targets, including enzymes and receptors, which are crucial in the treatment of diseases such as cancer, neurodegenerative disorders, and inflammatory conditions. Studies have demonstrated that derivatives of this compound can exhibit potent inhibitory effects on specific enzymes, making them potential candidates for drug development.

One recent study published in the Journal of Medicinal Chemistry explored the anti-inflammatory properties of 9H-Tribenzo[a,c,e]cyclohepten-9-one derivatives. The researchers found that certain analogs were effective in reducing inflammation in both in vitro and in vivo models, suggesting their potential as anti-inflammatory drugs. Another study in the Bioorganic & Medicinal Chemistry Letters investigated the anticancer activity of these derivatives and reported significant cytotoxic effects on various cancer cell lines, including breast and lung cancer cells.

Beyond its medicinal applications, 9H-Tribenzo[a,c,e]cyclohepten-9-one has also found utility in materials science. Its polycyclic aromatic structure makes it an attractive candidate for the development of advanced materials with unique optical and electronic properties. For instance, researchers at the University of California have utilized this compound as a building block for the synthesis of luminescent materials that exhibit high quantum yields and tunable emission spectra. These materials have potential applications in areas such as organic light-emitting diodes (OLEDs) and sensors.

The physical properties of 9H-Tribenzo[a,c,e]cyclohepten-9-one, such as its melting point, solubility, and stability, are critical for its practical applications. It is generally a solid at room temperature with a high melting point due to its rigid polycyclic structure. The compound is moderately soluble in common organic solvents like dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for use in both solution-based and solid-state processes.

In terms of safety and handling, while 9H-Tribenzo[a,c,e]cyclohepten-9-one is not classified as a hazardous material, standard laboratory precautions should be followed when working with it. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles to prevent skin contact and inhalation. Additionally, proper storage conditions should be maintained to ensure its stability and prevent degradation.

The future prospects for 9H-Tribenzo[a,c,e]cyclohepten-9-one are promising across multiple fields. Ongoing research continues to explore new synthetic methods to improve its production efficiency and expand its range of applications. In medicinal chemistry, efforts are focused on optimizing its structure to enhance biological activity while minimizing side effects. In materials science, there is growing interest in developing new derivatives with enhanced optical and electronic properties for advanced technological applications.

In conclusion, 9H-Tribenzo[a,c,e]cyclohepten-9-one (CAS No. 68089-73-6) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structural features make it a valuable tool for researchers aiming to develop novel therapeutic agents and advanced materials. As research progresses, it is likely that this compound will continue to play a pivotal role in advancing scientific knowledge and technological innovation.

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